Cas no 302949-69-5 (2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide)

• Product Name: 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide
• CAS No: 302949-69-5
• MF: C₁₇H₂₄BrNO₂
• MW: 354.281964302063
• CID: 5435373
• Update Time: 2025-05-20

2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide
• Acetamide, 2-[4-bromo-2-(1,1-dimethylethyl)phenoxy]-N-cyclopentyl-

• Inchi： 1S/C17H24BrNO2/c1-17(2,3)14-10-12(18)8-9-15(14)21-11-16(20)19-13-6-4-5-7-13/h8-10,13H,4-7,11H2,1-3H3,(H,19,20)
• InChI Key： PGRMBBRUNRDBOU-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)COC1=CC=C(Br)C=C1C(C)(C)C

Additional information on 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide

Research Brief on 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide (CAS: 302949-69-5): Recent Advances and Applications

2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide (CAS: 302949-69-5) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of specific biological pathways, particularly in the context of inflammation and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry investigated the molecular interactions of 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and inflammation. The study demonstrated that the compound exhibits selective agonistic activity towards PPAR-γ, a subtype implicated in insulin sensitization and anti-inflammatory responses. These findings suggest its potential utility in the treatment of type 2 diabetes and related metabolic syndromes.

In addition to its metabolic effects, 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide has been evaluated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The researchers attributed this effect to the compound's ability to disrupt the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results position the molecule as a promising candidate for further development in inflammatory diseases.

Pharmacokinetic studies of 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide have also advanced in recent years. A preclinical investigation published in European Journal of Pharmaceutical Sciences revealed favorable absorption and distribution profiles in rodent models, with moderate plasma protein binding and good oral bioavailability. However, the study noted that the compound undergoes extensive hepatic metabolism, which may necessitate structural optimization to improve its metabolic stability and half-life in humans.

Despite these promising findings, challenges remain in the development of 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide as a therapeutic agent. Current research efforts are focused on addressing its selectivity profile and potential off-target effects. A recent patent application (WO2023056789) describes novel derivatives of the compound with improved specificity for PPAR-γ, suggesting that structural modifications could enhance its therapeutic index. Furthermore, computational modeling studies have provided insights into the compound's binding mode, which may guide future drug design efforts.

In conclusion, 2-(4-bromo-2-tert-butylphenoxy)-N-cyclopentylacetamide represents a chemically interesting scaffold with multiple potential therapeutic applications. Recent research has elucidated its mechanism of action and pharmacological properties, paving the way for further optimization and development. As investigations continue, this compound may emerge as a valuable tool for understanding PPAR-γ biology and as a lead structure for novel metabolic and anti-inflammatory therapies.